Methyl 2-amino-4,6-dichloro-5-methoxybenzoate

• Molecular Formula: C9H9Cl2NO3
• Molecular Weight: 250.08 g/mol
• IUPAC Name: methyl 6-amino-2,4-dichloro-3-methoxybenzoate
• InChI: InChI=1S/C9H9Cl2NO3/c1-14-8-4(10)3-5(12)6(7(8)11)9(13)15-2/h3H,12H2,1-2H3
• InChI Key: IDZFAGGXMGHTST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1Cl)C(=O)OC)N)Cl

Description

Methyl 2-amino-4,6-dichloro-5-methoxybenzoate is a useful research compound. Its molecular formula is C9H9Cl2NO3 and its molecular weight is 250.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution o#methyl 2-(tert-butoxycarbonylamino)-4,6-dichloro-5-methoxybenzoate (2.3 g, 6.6 mM) and trifluoroacetic acid (6.0 g, 53 mM) in methylene chloride (23 mL) was stirred at room temperature for 1.5 hr. The reaction mixture was then washed with saturated aqueous sodium bicarbonate, drie (MgSO4), filtered and concentrated to obtain (87%) the title compound as a yellow oil; MS(CI): 250 (M+H).

Synthesis routes and methods II

Procedure details

A solution of methyl 2-(tert-butoxycarbonylamino)-4,6-dichloro-5-methoxybenzoate (2.3 g, 6.6 mM) and trifluoroacetic acid (6.0 g, 53 mM) in methylene chloride (23 mL) was stirred at room temperature for 1.5 hr. The reaction mixture was then washed with saturated aqueous sodium bicarbonate, drie (MgSO4), filtered and concentrated to obtain (87%) the title compound as a yellow oil; MS(CI): 250 (M+H).